Cas no 121050-12-2 (2,4-Azetidinedicarboxamide,cis- (9CI))

2,4-Azetidinedicarboxamide,cis- (9CI) structure
121050-12-2 structure
Product Name:2,4-Azetidinedicarboxamide,cis- (9CI)
CAS No:121050-12-2
MF:C5H9N3O2
MW:143.143860578537
CID:104830
PubChem ID:14654422
Update Time:2025-04-18

2,4-Azetidinedicarboxamide,cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Azetidinedicarboxamide,cis- (9CI)
    • 2,4-Azetidinedicarboxamide,cis-(9CI)
    • AKOS006338316
    • cis-Azetidine-2,4-dicarboxamide
    • UNEMLOZFCVXAKB-WSOKHJQSSA-N
    • 121050-12-2
    • Azetidine-2,4-dicarboxylic acid diamide
    • CHEMBL290552
    • SCHEMBL9352345
    • (2R,4S)-Azetidine-2,4-dicarboxamide
    • Inchi: 1S/C5H9N3O2/c6-4(9)2-1-3(8-2)5(7)10/h2-3,8H,1H2,(H2,6,9)(H2,7,10)/t2-,3+
    • InChI Key: UNEMLOZFCVXAKB-WSOKHJQSSA-N
    • SMILES: O=C([C@@H]1C[C@H](C(N)=O)N1)N

Computed Properties

  • Exact Mass: 143.06957
  • Monoisotopic Mass: 143.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • PSA: 98.21
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